Cas no 56479-63-1 (3-Bromo-4-(dimethylamino)benzaldehyde)

• Product Name: 3-Bromo-4-(dimethylamino)benzaldehyde
• CAS No: 56479-63-1
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD01593654
• CID: 370579
• PubChem ID: 98641
• Update Time: 2025-04-19

3-Bromo-4-(dimethylamino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(dimethylamino)benzaldehyde
• Benzaldehyde,3-bromo-4-(dimethylamino)-
• 3-Brom-4-dimethylamino-benzaldehyd
• 3-bromo-4-(dimethylamino)benzaldehyde(SALTDATA: FREE)
• 3-bromo-4-dimethylamino-benzaldehyde
• 3-bromo-4-N,N-dimethylaminobenzaldehyde
• 3-bromo-p-N,N-dimethylaminobenzaldehyde
• DTXSID50205028
• AKOS000113474
• CS-0116838
• AN-584/13062409
• FT-0686200
• NSC-156555
• Q27127160
• 3-bromo-4-dimethylamino benzaldehyde
• 3-bromo-p-dimethylaminobenzaldehyde
• Benzaldehyde, 3-bromo-4-(dimethylamino)-
• MFCD01593654
• VS-13378
• 3-bromo-4-(N,N-dimethylamino)benzaldehyde
• 3-bromo-4-(dimethylamino)-benzaldehyde
• SCHEMBL456999
• NSC 156555
• NSC156555
• 56479-63-1
• AM87072
• EN300-41689
• VWOYSIGIEVHTRQ-UHFFFAOYSA-N
• CHEBI:60278
• ALBB-026450
• STL483219
• BBL036237
• DB-366118

• MDL： MFCD01593654
• Inchi： 1S/C9H10BrNO/c1-11(2)9-4-3-7(6-12)5-8(9)10/h3-6H,1-2H3
• InChI Key： VWOYSIGIEVHTRQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=CC=1N(C)C

Computed Properties

• Exact Mass: 226.99500
• Monoisotopic Mass: 226.994577
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 1.468
• Boiling Point: 311.6°Cat760mmHg
• Flash Point: 142.2°C
• Refractive Index: 1.626
• PSA: 20.31000
• LogP: 2.32760